Cas no 478028-33-0 (5-Bromo-3-isopropylamino-thiophene-2-carboxylic acid methyl ester)

• Product Name: 5-Bromo-3-isopropylamino-thiophene-2-carboxylic acid methyl ester
• CAS No: 478028-33-0
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 2144937
• Update Time: 2023-08-04

5-Bromo-3-isopropylamino-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-isopropylamino-thiophene-2-carboxylic acid methyl ester
• PBQQQIICHCMJIX-UHFFFAOYSA-N
• 5-Bromo-3-isopropylamino-thiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C9H12BrNO2S/c1-5(2)11-6-4-7(10)14-8(6)9(12)13-3/h4-5,11H,1-3H3
• InChI Key： PBQQQIICHCMJIX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)S1)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 66.6